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1. Introduction Per- and polyfluoroalkyl substances (PFAS) are synthetic chemicals known for their
persistence in the environment. Perfluorotetradecanoic acid (PFTeDA) is one such long-chain PFAS
compound. EPA Method 1633 is a comprehensive procedure developed by the U.S. Environmental
Protection Agency for testing up to 40 PFAS compounds in non-potable water, soil, biosolids, sediment, and
tissue samples [1] [2]. This application note details the use of this method for the specific analysis of

PFTeDA.

2. Methodology Overview The analysis is performed using liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Target compounds are isolated from the sample matrix through solid-phase

extraction (SPE) and quantified with respect to isotopically labeled internal standards to ensure accuracy [2].

The workflow for this method is summarized in the following diagram:
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3. Detailed Experimental Protocol

3.1. Sampling Guidelines Proper sampling is critical to avoid contamination and ensure representative

results. The table below outlines the sampling requirements based on the sample matrix [2].

Minimum Sample

Matrix Container Preservation & Storage
Amount

Aqueous 125 mL HDPE (no PTFE liner) 500 mL (nominal) Ship to lab at <6°C within

(Water) [3] [2] 48 hours of sampling [3]

Soil, Sediment, = Wide-mouth HDPE jar [2]
Biosolids

Tissue (Fish) Wrapped in aluminum foil or
food-grade polyethylene tubing

Do not fill beyond
3/4 full [2]

Follow field
sampling protocols

Hold PFOA/PFOS for <90
days [3]

Frozen until analysis [4]
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. . Minimum Sample .
Matrix Container Preservation & Storage
Amount

[2] [2]

3.2. Sample Preparation: Solid-Phase Extraction (SPE) This section describes the SPE procedure for

aqueous samples, which can be automated to increase throughput [4].

¢ Materials & Reagents:

o SPE Cartridge: Oasis WAX/GCB bilayer dual-phase cartridge (Weak Anion
Exchange/Graphitized Carbon Black) [4].

o Internal Standards: Spiked with extracted internal standards (EIS) prior to extraction. A list of
the 40 target PFAS, including PFTeDA, is provided in Table 2 [4] [2].

o Solvents: High-purity solvents and reagents as specified in EPA 1633.

¢ Procedure:

o Sample Pre-treatment: For complex matrices like influent wastewater with high suspended
solids, use inline filters or pack glass wool into the SPE cartridge to prevent clogging [4].
o SPE Extraction:
= Condition the WAX/GCB cartridge with specified solvents.
= |Load the sample (e.g., 500 mL, 250 mL, or 50 mL).
= Wash the cartridge to remove interferences.
= Elute the target PFAS analytes into a collection tube.
o Concentration & Reconstitution: Evaporate the eluent to near dryness under a gentle stream
of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis [4].
o Add Non-extracted Internal Standard (NIS): Spike the final extract with NIS after extraction

[4].

3.3. Instrumental Analysis: LC-MS/MS Conditions The following table summarizes the typical LC-

MS/MS operating conditions as adapted from the method and supporting literature [4].

Parameter Specification
LC System ACQUITY Premier System with Binary Solvent Manager [4]
Analytical Column ACQUITY Premier BEH C18 Column, 2.1 x 50 mm, 1.7 pm [4]
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Parameter Specification

Column Temperature 35 °C [4]

Mobile Phase A 2 mM Ammonium Acetate in Water [4]

Mobile Phase B 2 mM Ammonium Acetate in Acetonitrile [4]
Injection Volume 2-10 pL (adjustable based on sample volume) [4]
Flow Rate 0.3 mL/min [4]

MS System Xevo TQ Absolute Mass Spectrometer [4]
lonization Mode Electrospray lonization (ESI), negative mode [2]
Data Acquisition Multiple Reaction Monitoring (MRM) [2]

4. Data Analysis & Quality Control The method includes strict quality control measures. Quantification is
performed by comparing the analyte response to the response of the corresponding isotopically labeled

internal standard [2]. Key QC samples include:

Method Blanks: To monitor for contamination.
Laboratory Control Samples (LCS): To assess accuracy.

Matrix Spikes: To evaluate matrix effects.
Duplicate Samples: To monitor precision.

5. Regulatory Context & State-Level Limits While there are no federal regulations for PFAS in biosolids
in the USA as of late 2025, several states have enacted their own limits. The EPA's January 2025 draft risk
assessment indicates health risks from even low concentrations (e.g., 1 pg/kg) of PFOS and PFOA in land-
applied biosolids, which may lead to stricter future regulations [3]. The following table summarizes selected

state-level action limits for key PFAS in biosolids.

State Regulatory Status for PFAS in Biosolids

Michigan Trigger Limit: 20 pg/kg (PFOS/PFOA). Action: Notify landowner. Ceiling Limit: 100
pg/kg (PFOS/PFOA). Action: Land application not permitted [3].
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State Regulatory Status for PFAS in Biosolids

Minnesota Action Limit 1: >20 pg/kg (PFOS/PFOA). Action: Report to landowner, encourage
source reduction. Action Limit 2: >50 pg/kg. Action: Initiate mitigation, reduce application
rates. Ceiling Limit: >125 pg/kg. Action: Land application not permitted [3].

Wisconsin Sum of PFOA+PFOS: >150 pg/kg = Land application not allowed; 50-150 pg/kg =
Reduce application rates, additional sampling; 20-50 pg/kg = Additional sampling and
reduction efforts [3].

Maine Direct land application and/or sale of biosolids is not permitted [3].

6. Recent Advances & Practical Considerations

¢ Reduced Sample Volume: Recent studies demonstrate that reducing the sample volume from 500
mL to 50 mL for aqueous samples can halve the sample preparation time (to ~1 hour per batch) while
still meeting all recovery requirements and achieving lower Method Detection Limits (MDLs) for most
compounds, thanks to modern sensitive mass spectrometers [4].

e Biosolids Analysis: For solid matrices like biosolids, percent solids determination is required to
report results in dry weight concentrations (png/kg), as mandated by most regulations [3]. EPA Method
1633 contains specific extraction protocols for this matrix [3] [1].

Conclusion

EPA Method 1633 provides a robust, standardized framework for the sensitive and reliable detection of
PFTeDA across various environmental matrices. The method's flexibility allows for optimization, such as
reducing sample volume to increase laboratory efficiency. As regulatory landscapes continue to evolve, this

method is poised to be the cornerstone for PFAS compliance monitoring and environmental risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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